N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C27H24N6O3S2/c1-2-36-20-14-12-19(13-15-20)33-23(16-28-25(35)18-8-4-3-5-9-18)31-32-27(33)37-17-24(34)30-26-29-21-10-6-7-11-22(21)38-26/h3-15H,2,16-17H2,1H3,(H,28,35)(H,29,30,34)
• InChI Key: LUVIIGYOQWRRRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=CC=C5
• Molecular Formula: C27H24N6O3S2
• Molecular Weight: 544.7 g/mol

Description

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C27H24N6O3S2 and its molecular weight is 544.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Studies

• A study focused on the synthesis of novel heterocyclic compounds, including derivatives of N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide. These compounds were characterized using various spectroscopic methods and tested for antibacterial and antifungal activities, demonstrating potential biological applications (Patel, Patel, & Shah, 2015).

Antimicrobial and Anticancer Potentials

• Another study synthesized a series of 4-thiazolidinone derivatives related to this compound. These compounds were evaluated for antimicrobial and anticancer potentials, with certain derivatives showing significant activity, highlighting their potential in developing new therapeutics (Deep et al., 2016).

Anticancer Activity

• Research on substituted N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamides indicated their potential as anticancer agents. A series of these compounds were synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activity, suggesting their significance in cancer research (Ravinaik et al., 2021).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide moiety, related to this compound, were synthesized and evaluated for nematocidal activities. Some compounds exhibited significant activity against Bursaphelenchus xylophilus, indicating potential applications in pest control (Liu, Wang, Zhou, & Gan, 2022).